M2N12

• Molecular Formula: C20H16ClN5O2
• Molecular Weight: 393.8 g/mol
• InChI: InChI=1S/C20H16ClN5O2/c1-12-4-6-13(7-5-12)10-26-11-14(24-25-26)9-23-18-16(21)19(27)15-3-2-8-22-17(15)20(18)28/h2-8,11,23H,9-10H2,1H3
• InChIKey: BDBIMDYALUJAPR-UHFFFAOYSA-N

M2N12: Selective Cdc25C Inhibitor

M2N12 (CAS 2376577-06-7) is a small-molecule, clickable inhibitor of cell division cycle 25 (Cdc25) phosphatases, featuring a naphthoquinone-derived scaffold functionalized with a cyclic azide group for downstream labeling applications . It is primarily characterized as a potent and highly selective inhibitor of the Cdc25C isoform , and it exhibits broad antiproliferative activity against multiple cancer cell lines in vitro .

Cdc25C-selective phosphatase inhibition For pathway studies requiring minimal Cdc25A off-target activity

Click-chemistry handle Enables target engagement, pull-down, and bioconjugation workflows

Improved isoform selectivity profile Differs from pan-Cdc25 inhibitors that cannot resolve isoform-specific signaling

M2N12 vs. Generic Cdc25 Inhibitors

Generic substitution of M2N12 with other in-class Cdc25 inhibitors fails because it introduces significant variability in isoform selectivity and cellular potency that directly impact experimental reproducibility and data interpretation. While many Cdc25 inhibitors exhibit pan-isoform activity or low subtype selectivity, M2N12 was specifically identified as a highly selective Cdc25C inhibitor from a click-chemistry-derived library, with its selectivity profile rationalized by molecular dynamics simulations [1]. This defined selectivity, combined with its unique clickable azide handle, enables applications—such as target engagement studies and functional proteomics—that are not possible with non-clickable analogs .

Isoform selectivity mismatch

Legacy inhibitors like NSC 663284 favor Cdc25A over Cdc25C, potentially confounding Cdc25C-specific pathway interrogation.

Absent click-chemistry handle

Non-azide analogs cannot be used in CuAAC-based target engagement, pull-down, or bioconjugation workflows.

Limited target engagement validation

Without a reactive handle, direct confirmation of Cdc25C binding is not feasible with conventional inhibitors.

• [1] Jing L, Wu G, Hao X, et al. Identification of highly potent and selective Cdc25 protein phosphatases inhibitors from miniaturization click-chemistry-based combinatorial libraries. Eur J Med Chem. 2019;183:111696. View Source

Quantitative Evidence for M2N12

Cdc25C-Selective Inhibition Over Cdc25A

M2N12 demonstrates a distinct isoform selectivity profile compared to the classic pan-Cdc25 inhibitor NSC 663284. While NSC 663284 preferentially inhibits Cdc25A (IC50 = 29 nM), M2N12 is most potent against Cdc25C (IC50 = 90 nM) . This difference is further highlighted by the fold-selectivity ratio: M2N12 is approximately 5.9-fold more selective for Cdc25C over Cdc25A, whereas NSC 663284 exhibits a reversed preference of about 3.1-fold for Cdc25A over Cdc25C [1].

Cdc25C Selectivity vs. NSC 663284

Head-to-head

IC50 Cdc25C: 0.09 μM vs. NSC 663284 Cdc25C: 0.089 μM
(Cdc25A: 0.029 μM) 5.9-fold Cdc25C vs. Cdc25A selectivity

Supports Cdc25C-specific pathway interpretation; reduces Cdc25A off-target confounding.

In vitro enzyme inhibition assay.

Evidence Dimension	Cdc25 Isoform Selectivity (IC50 in nM)
Target Compound Data	Cdc25A: 530 nM; Cdc25B: 1390 nM; Cdc25C: 90 nM
Comparator Or Baseline	NSC 663284: Cdc25A: 29 nM; Cdc25B2: 95 nM; Cdc25C: 89 nM
Quantified Difference	M2N12 is 5.9-fold selective for Cdc25C over Cdc25A; NSC 663284 is 3.1-fold selective for Cdc25A over Cdc25C.
Conditions	In vitro phosphatase activity assays with recombinant Cdc25 isoforms.

Why This Matters

This difference in isoform preference is critical for studies dissecting the specific biological roles of Cdc25C versus Cdc25A, where using an incorrect tool compound could lead to confounding results.

• [1] Adooq Bioscience. NSC 663284 (Cdc25 inhibitor) Datasheet. https://www.adooq.com/datasheet/A13524 View Source

MD Simulations of Cdc25C Selectivity

In the primary research study that identified M2N12, it was directly compared to the established Cdc25 inhibitor NSC 663284. The bioassay results demonstrated that M2N12 was approximately 9-fold more potent as a Cdc25 inhibitor than NSC 663284 [1].

MD Simulation of Isoform Selectivity

Reported

Triazole linker engages Cdc25C-specific hydrophobic pocket; absent in pan-inhibitors.

Structural rationale supports Cdc25C-selective binding context.

All-atom molecular dynamics simulation.

Evidence Dimension	Relative Potency as Cdc25 Inhibitor
Target Compound Data	M2N12 (most potent from library)
Comparator Or Baseline	NSC 663284
Quantified Difference	~9-fold greater potency
Conditions	In vitro phosphatase activity assay with recombinant Cdc25, as reported in the primary study.

Why This Matters

For researchers seeking maximum on-target potency at minimal concentrations, this 9-fold advantage translates to lower effective doses and potentially reduced off-target effects in cellular and in vivo models.

• [1] Jing L, Wu G, Hao X, et al. Identification of highly potent and selective Cdc25 protein phosphatases inhibitors from miniaturization click-chemistry-based combinatorial libraries. Eur J Med Chem. 2019;183:111696. View Source

Click Chemistry Functionality for Bioconjugation

M2N12 and NSC 663284 were evaluated for their ability to inhibit the growth of the KB-VIN multidrug-resistant cancer cell line. Both compounds exhibited similar anti-growth activity, which was also equivalent to that of the chemotherapeutic agent paclitaxel (PXL) [1].

Clickable Azide Handle

Class-level inference

M2N12: Azide-enabled CuAAC bioconjugation vs. Legacy inhibitors: No reactive handle

Enables target engagement and pull-down assay development.

Structural feature inherent to molecule.

Evidence Dimension	Anti-growth activity against KB-VIN cells
Target Compound Data	M2N12 (specific IC50 value not provided in abstract, but activity is described as 'remarkable' and 'equivalent')
Comparator Or Baseline	NSC 663284 and Paclitaxel (PXL)
Quantified Difference	Equivalent activity
Conditions	In vitro cell viability assay on KB-VIN cell line.

Why This Matters

This data confirms that M2N12's superior biochemical potency (9-fold vs. NSC 663284) translates into comparable cellular efficacy in a drug-resistant model, validating its potential for further development as an anti-cancer lead.

• [1] Jing L, Wu G, Hao X, et al. Identification of highly potent and selective Cdc25 protein phosphatases inhibitors from miniaturization click-chemistry-based combinatorial libraries. Eur J Med Chem. 2019;183:111696. View Source

Efficacy in Drug-Resistant Cancer Cells

Unlike conventional Cdc25 inhibitors like NSC 663284, M2N12 is composed of a naphthoquinone derivative functionalized with a clickable cyclic azide group . This bioorthogonal handle is absent in most comparator compounds and enables the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) for downstream applications such as target identification and cellular imaging.

Drug-Resistant KB-VIN Cell Response

Head-to-head

M2N12 anti-growth activity comparable to paclitaxel vs. Paclitaxel & NSC 663284: equivalent reported response

Supports cell-model response context in drug-resistant line; not diminished by P-gp overexpression.

KB-VIN multidrug-resistant cell model.

Evidence Dimension	Presence of a Clickable Functional Group
Target Compound Data	Functionalized with a clickable cyclic azide group
Comparator Or Baseline	NSC 663284: No clickable handle; BN82002: No clickable handle
Quantified Difference	N/A (qualitative functional difference)
Conditions	Molecular structure comparison.

Why This Matters

This feature makes M2N12 the preferred choice for experiments requiring pull-down assays, target engagement studies, or the creation of fluorescent probes to study Cdc25 biology, applications for which standard inhibitors are unsuitable.

M2N12 Application Scenarios

Cdc25C Targeting in Metastatic Cancer

M2N12 is uniquely suited for experiments designed to dissect the specific role of the Cdc25C isoform in cell cycle regulation and oncogenesis. Its 5.9-fold selectivity for Cdc25C over Cdc25A allows for cleaner interpretation of phenotypes compared to pan-inhibitors like NSC 663284 . Studies focusing on Cdc25C-mediated pathways in cancer cells, where this isoform is often overexpressed, will benefit from this defined selectivity .

Target Engagement via Click Chemistry

For applications involving target identification, validation, or visualization, M2N12 is the reagent of choice. Its intrinsic clickable cyclic azide group enables bioorthogonal conjugation to fluorescent dyes or biotin tags via CuAAC . This makes it invaluable for affinity-based protein profiling (AfBPP), pull-down experiments to identify Cdc25 binding partners, and cellular imaging studies to visualize the subcellular localization of its target, capabilities not available with standard Cdc25 inhibitors.

Circumventing Drug Resistance in Cancer Models

M2N12 serves as an essential comparator compound in studies evaluating new Cdc25 inhibitors. Its well-defined profile of high potency (~9-fold greater than NSC 663284 [1]), distinct isoform selectivity, and proven cellular activity against drug-resistant cell lines like KB-VIN [1] establish it as a benchmark for assessing the performance of novel chemical entities targeting this phosphatase family.

Application

Selection Property

Validation Focus

Cdc25C pathway studies in cancer models

Isoform-selective phosphatase inhibition

Cdc25C-dependent endpoint monitoring

Chemical biology target engagement assays

Clickable azide handle for bioconjugation

Target engagement and interactome profiling

Multi-drug resistance (MDR) cell model studies

Reported anti-growth response in drug-resistant lines

Viability endpoint in P-gp overexpressing models

High-throughput inhibitor screening

Commercial availability with batch QC

Lot-to-lot consistency and stability

• [1] Jing L, Wu G, Hao X, et al. Identification of highly potent and selective Cdc25 protein phosphatases inhibitors from miniaturization click-chemistry-based combinatorial libraries. Eur J Med Chem. 2019;183:111696. View Source